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Compound of Interest

Compound Name: POTASSIUM PENTASULFIDE)

Cat. No.: B1172675 Get Quote

An In-depth Technical Guide to Potassium
Pentasulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium pentasulfide (K₂S₅), a

key inorganic polysulfide. The document details its chemical and physical properties, provides

a representative experimental protocol for its synthesis, illustrates relevant chemical pathways,

and discusses its applications, particularly in the context of emerging energy storage

technologies.

Core Chemical Identifiers and Properties
Potassium pentasulfide is an inorganic compound composed of two potassium cations (K⁺)

and a pentasulfide anion (S₅²⁻). The anion features a zigzag chain of five sulfur atoms. While it

is a well-defined chemical entity, its physical properties are not extensively documented in all

literature, and some discrepancies exist.
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Property Data Reference

Chemical Formula K₂S₅ [1]

CAS Number 12136-50-4 [1][2]

Molar Mass 238.50 g/mol [1]

Appearance
Red-orange prisms or yellow

crystalline solid
[1]

Melting Point 211 °C (484 °F; 484 K) [2]

Boiling Point Data not readily available

Density Data not readily available

Solubility in Water Soluble, but decomposes [1]

Crystal Structure Orthorhombic [1]

Experimental Protocols: Synthesis of Potassium
Pentasulfide
A definitive, detailed experimental protocol for the synthesis of pure, solid potassium

pentasulfide is described in G. Brauer's "Handbook of Preparative Inorganic Chemistry".[1]

While the full text of this specific protocol is not publicly available, the synthesis generally

proceeds via the reaction of a potassium sulfide source with elemental sulfur. Below is a

representative protocol based on established chemical reactions.

Objective: To synthesize potassium pentasulfide (K₂S₅) from potassium hydrosulfide and

elemental sulfur.

Reaction: 4 KSH + S₈ → 2 K₂S₅ + 2 H₂S[1]

Materials:

Potassium hydrosulfide (KSH)

Elemental sulfur (S₈)
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Anhydrous ethanol

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Three-neck round-bottom flask

Reflux condenser

Stirring plate and magnetic stir bar

Heating mantle

Inert gas supply line and bubbler

Schlenk line or glove box for handling air-sensitive materials

Procedure:

Setup: Assemble the three-neck flask with the reflux condenser, a gas inlet, and a stopper.

Ensure the entire apparatus is dry and purged with an inert gas to exclude air and moisture,

as potassium polysulfides decompose in air.[1]

Reactant Addition: In an inert atmosphere (glove box), add a stoichiometric amount of

potassium hydrosulfide to the flask. Add anhydrous ethanol to the flask to act as a solvent.

Sulfur Addition: While stirring the KSH suspension, gradually add the appropriate molar

equivalent of elemental sulfur (4 moles of KSH to 1 mole of S₈).

Reaction: Gently heat the mixture to reflux while maintaining a continuous inert gas flow. The

reaction progress can be monitored by the dissolution of sulfur and a color change in the

solution.

Isolation and Purification: After the reaction is complete (typically after several hours), the

potassium pentasulfide can be isolated. This may involve cooling the solution to induce

crystallization, followed by filtration of the resulting solid product under an inert atmosphere.
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Drying and Storage: The collected solid should be washed with a small amount of cold,

anhydrous solvent and dried under vacuum. Store the final product in a tightly sealed

container under an inert atmosphere.

Safety Precautions:

The reaction generates hydrogen sulfide (H₂S), a highly toxic and flammable gas. The entire

procedure must be conducted in a well-ventilated fume hood.

Potassium pentasulfide and its precursors are corrosive and can cause severe skin and eye

burns. Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be

worn.

The compound is air-sensitive and may be spontaneously combustible in its anhydrous form.

Handle exclusively under an inert atmosphere.

Chemical Pathways and Workflows
The chemistry of potassium pentasulfide is of significant interest in the field of potassium-sulfur

(K-S) batteries. The following diagrams illustrate a generalized synthesis workflow and the

electrochemical pathway relevant to this application.

Diagram 1: Generalized Synthesis Workflow for Potassium Polysulfide Solution
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a potassium polysulfide solution.

Diagram 2: Electrochemical Pathway in a K-S Battery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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